Cas no 16936-56-4 (Benzene, 1-chloro-4-(trichloromethoxy)-)

• Product Name: Benzene, 1-chloro-4-(trichloromethoxy)-
• CAS No: 16936-56-4
• MF: C₇H₄Cl₄O
• MW: 245.918058395386
• CID: 2781663
• Update Time: 2023-08-07

Benzene, 1-chloro-4-(trichloromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-(trichloromethoxy)-
• 4-chlorophenyltrichloromethyl ether

• Inchi： 1S/C7H4Cl4O/c8-5-1-3-6(4-2-5)12-7(9,10)11/h1-4H
• InChI Key： WBKQNKLDLYHOGQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(Cl)(Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 137
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2